6-oxo-N-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)-1,6-dihydropyridine-3-carboxamide
Description
6-oxo-N-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H18N6O3 and its molecular weight is 342.359. The purity is usually 95%.
BenchChem offers high-quality 6-oxo-N-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)-1,6-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-oxo-N-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)-1,6-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Structure
Synthesis of Novel Compounds : The compound was involved in the synthesis of novel 5,7-diarylpyrido[4,3-d]pyrimidines, which were then further modified to produce various derivatives with potential biological activities (Vijayakumar, Karthikeyan, & Sarveswari, 2014).
Chemical Structure Modifications : It has been used to create new heterocyclic compounds with varied chemical structures, demonstrating the compound’s flexibility in chemical synthesis (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial and Antifungal Applications
Antimicrobial Properties : Certain derivatives of the compound have shown significant antimicrobial properties, making them candidates for further study in this field (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).
Antifungal Effects : Research on similar structures has demonstrated their potential as antifungal agents, suggesting possible applications for this compound in combating fungal infections (Srinivasan, Beema Shafreen, Nithyanand, Manisankar, & Pandian, 2010).
Anticancer Potential
- Antiproliferative Activity : Derivatives of this compound have been tested for their antiproliferative effects against various human cancer cell lines, highlighting its potential use in cancer research (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).
Polymer Science
- Polyamide Synthesis : It has been used in the synthesis of polyamides containing uracil and adenine, indicating its utility in creating specialized polymers with potential biological applications (Hattori & Kinoshita, 1979).
properties
IUPAC Name |
6-oxo-N-[2-oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-1H-pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N6O3/c23-13-3-2-12(10-19-13)15(25)20-11-14(24)21-6-8-22(9-7-21)16-17-4-1-5-18-16/h1-5,10H,6-9,11H2,(H,19,23)(H,20,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLNPKLBAJKKRFS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CC=N2)C(=O)CNC(=O)C3=CNC(=O)C=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N6O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 49677592 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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